Cas no 844644-07-1 (1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid)

• Product name: 1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid
• CAS No: 844644-07-1
• MF: C₉H₉NO₃
• MW: 179.17266
• CID: 716281
• PubChem ID: 21957593

1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-tetrahydro-2-methyl-6-oxo-Cyclopenta[b]pyrrole-3-carboxylic acid
• 2-methyl-6-oxo-4,5-dihydro-1H-cyclopenta[b]pyrrole-3-carboxylic acid
• Cyclopenta[b]pyrrole-3-carboxylic acid, 1,4,5,6-tetrahydro-2-methyl-6-oxo- (9CI)
• Cyclopenta[b]pyrrole-3-carboxylicacid, 1,4,5,6-tetrahydro-2-methyl-6-oxo-
• 2-Methyl-6-oxo-1,4,5,6-tetrahydro-cyclopenta[b]pyrrole-3-carboxylic acid
• DTXSID40620786
• 2-Methyl-6-oxo-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-3-carboxylicacid
• 2-Methyl-6-oxo-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-3-carboxylic acid
• SCHEMBL5253717
• 844644-07-1
• VUHYBTRRBXKIJK-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H9NO3/c1-4-7(9(12)13)5-2-3-6(11)8(5)10-4/h10H,2-3H2,1H3,(H,12,13)
• InChI Key： VUHYBTRRBXKIJK-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(N1)C(=O)CC2)C(=O)O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones